Cas no 17026-13-0 (Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]-)
![Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]- structure](https://www.kuujia.com/scimg/cas/17026-13-0x500.png)
17026-13-0 structure
Product name:Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]-
Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]- Chemical and Physical Properties
Names and Identifiers
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- Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]-
- (1E,2E)-2-Benzylidenecyclohexanone semicarbazone
- [(2-benzylidenecyclohexylidene)amino]urea
- 2-Benzylidenecyclohexanone semicarbazone
- DTXSID00327082
- NCI60_009607
- 17026-13-0
-
- Inchi: InChI=1S/C14H17N3O/c15-14(18)17-16-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H3,15,17,18)/b12-10-,16-13+
- InChI Key: GNVIWFXVADWHRJ-CULHNLHRSA-N
- SMILES: NC(N/N=C1\CCCC\C\1=C\C1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 243.13731
- Monoisotopic Mass: 243.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 2.2
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- PSA: 67.48
Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]- Related Literature
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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3. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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